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Compound of Interest

Compound Name: 2-Methylindoline-d3

Cat. No.: B13446824

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2-Methylindoline-d3, a deuterated isotopologue of 2-methylindoline. This
document is intended for researchers, scientists, and professionals in drug development who
are interested in the application of isotopically labeled compounds. This guide covers the
fundamental physicochemical properties, structural details, and potential applications in
research, with a focus on its utility in pharmacokinetic studies. While specific experimental data
for the deuterated compound is limited in publicly accessible literature, this guide also provides
information on the non-deuterated analog and discusses the expected impact of deuterium
labeling.

Chemical Properties

2-Methylindoline-d3, also known as 2-(trideuteriomethyl)-2,3-dihydro-1H-indole, is a stable
isotope-labeled form of 2-methylindoline where the three hydrogen atoms of the methyl group
are replaced with deuterium.[1] This isotopic substitution is a powerful tool in various scientific
disciplines, particularly in drug discovery and development, for investigating reaction
mechanisms and metabolic pathways.[2][3][4]

Quantitative Data Summary
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The key chemical and physical properties of 2-Methylindoline-d3 are summarized in the table

below. For comparative purposes, data for the non-deuterated 2-Methylindoline is also

provided where available.

2-Methylindoline (Non-

Property 2-Methylindoline-d3
deuterated)
Molecular Formula CoHsD3N[1] CoH11N
Molecular Weight 136.21 g/mol 133.19 g/mol
CAS Number 1246815-31-5 6872-06-6
Appearance Not specified (likely a liquid) Colorless to yellow clear liquid
Boiling Point Not specified 228-229 °C
Density Not specified 1.023 g/mL at 25 °C
Refractive Index Not specified n20/D 1.569

Chemical Structure

The structural representation of 2-Methylindoline-d3 is crucial for understanding its chemical

behavior. The core structure consists of a bicyclic system with a benzene ring fused to a five-

membered nitrogen-containing ring, with a deuterated methyl group at the 2-position.

Structural Ildentifiers

Identifier 2-Methylindoline-d3

SMILES [2H]IC([2H])([2H])C1Cc2ccccc2N1

INChl=1S/C9H11N/c1-7-6-8-4-2-3-5-9(8)10-
7/h2-5,7,10H,6H2,1H3/i1D3

InChl

Structural Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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